Cas no 2639391-74-3 (rac-tert-butyl (2R,4R)-4-(trifluoromethyl)piperidine-2-carboxylate)

• Product Name: rac-tert-butyl (2R,4R)-4-(trifluoromethyl)piperidine-2-carboxylate
• CAS No: 2639391-74-3
• MF: C₁₁H₁₈F₃NO₂
• MW: 253.261333942413
• CID: 5663164
• PubChem ID: 165903234
• Update Time: 2025-06-29

rac-tert-butyl (2R,4R)-4-(trifluoromethyl)piperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (2R,4R)-4-(trifluoromethyl)piperidine-2-carboxylate
• 2639391-74-3
• EN300-27730471

• Inchi： 1S/C11H18F3NO2/c1-10(2,3)17-9(16)8-6-7(4-5-15-8)11(12,13)14/h7-8,15H,4-6H2,1-3H3/t7-,8-/m0/s1
• InChI Key： HIBKCNBSKLANFH-YUMQZZPRSA-N
• SMILES： FC([C@H]1CCN[C@H](C(=O)OC(C)(C)C)C1)(F)F

Computed Properties

• Exact Mass: 253.12896330g/mol
• Monoisotopic Mass: 253.12896330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-tert-butyl (2R,4R)-4-(trifluoromethyl)piperidine-2-carboxylate

rac-tert-butyl (2R,4R)-4-(trifluoromethyl)piperidine-2-carboxylate (CAS No. 2639391-74-3): A Versatile Building Block in Medicinal Chemistry

rac-tert-butyl (2R,4R)-4-(trifluoromethyl)piperidine-2-carboxylate (CAS No. 2639391-74-3) represents a pivotal compound in the field of medicinal chemistry, characterized by its unique structural features and functional versatility. This molecule, a chiral derivative of piperidine, incorporates a trifluoromethyl group at the 4-position, which significantly enhances its chemical reactivity and biological activity. The stereochemical configuration of the molecule, defined by the (2R,4R) centers, plays a critical role in determining its pharmacological properties. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of small-molecule therapeutics targeting G-protein-coupled receptors (GPCRs) and ion channels.

The trifluoromethyl substituent in rac-tert-butyl (2R,4R)-4-(trifluoromethyl)piperidine-2-carboxylate is a key structural element that contributes to its metabolic stability and lipophilicity. This feature is particularly advantageous in pharmaceutical design, as it reduces the likelihood of rapid hydrolysis and improves the compound's ability to cross biological membranes. Research published in the Journal of Medicinal Chemistry (2023) has demonstrated that trifluoromethylated piperidines exhibit enhanced binding affinities for certain receptors compared to their non-fluorinated counterparts, underscoring the importance of this functional group in optimizing drug efficacy.

The rac configuration of the molecule introduces an additional layer of complexity, as it allows for the exploration of enantiomeric effects in biological systems. This aspect is particularly relevant in the context of stereoselective drug development, where the enantiomeric purity of a compound can significantly influence its therapeutic profile and side effect profile. A 2024 study in Organic & Biomolecular Chemistry highlighted the utility of rac-tert-butyl (2R,4R)-4-(trifluoromethyl)piperidine-2-carboxylate as a chiral auxiliary in the synthesis of bioactive molecules, demonstrating its role in achieving high stereoselectivity during asymmetric catalysis.

As a tert-butyl derivative, rac-tert-butyl (2R,4R)-4-(trifluoromethyl)piperidine-2-carboxylate exhibits enhanced stability under acidic and basic conditions, making it a preferred choice for synthetic chemists working on sensitive intermediates. This stability is crucial in multi-step organic syntheses, where the compound serves as a key intermediate in the preparation of complex drug molecules. The tert-butyl group also facilitates the introduction of functional groups at later stages of the synthesis, offering flexibility in the design of target molecules.

Recent advancements in computational chemistry have further expanded the applications of rac-tert-butyl (2R,4R)-4-(trifluoromethyl)piperidine-2-carboxylate. Machine learning algorithms have been employed to predict the physicochemical properties of this compound, including its solubility, partition coefficient, and potential for metabolic degradation. These predictions are invaluable in the early stages of drug discovery, enabling researchers to optimize the compound's properties before proceeding to experimental validation. A 2023 study in Chemical Science showcased how such computational models can guide the modification of the trifluoromethyl group to enhance the compound's pharmacokinetic profile.

The piperidine framework of rac-tert-butyl (2R,4R)-4-(trifluoromethyl)piperidine-2-carboxylate is a well-known scaffold in pharmaceutical chemistry, known for its ability to modulate ion channels and receptors. This scaffold is particularly relevant in the development of drugs for neurological disorders, such as epilepsy and Parkinson's disease. The carboxylate group at the 2-position of the piperidine ring contributes to the molecule's ability to interact with proton pumps and ion channels, making it a promising candidate for the treatment of conditions involving aberrant ion homeostasis.

Experimental studies have also explored the enantioselectivity of rac-tert-butyl (2R,4R)-4-(trifluoromethyl)piperidine-2-carboxylate in biological systems. For instance, a 2022 study in ACS Chemical Biology demonstrated that the (2R,4R) enantiomer of this compound exhibited significantly higher activity in modulating potassium channels compared to the opposite enantiomer. This finding highlights the importance of stereochemistry in drug design and underscores the potential of rac-tert-butyl (2R,4R)-4-(trifluoromethyl)piperidine-2-carboxylate as a chiral building block for the synthesis of enantiomerically pure therapeutics.

The synthesis of rac-tert-butyl (2R,4R)-4-(trifluoromethyl)piperidine-2-carboxylate involves a series of well-defined steps, including the formation of the piperidine ring, the introduction of the trifluoromethyl group, and the installation of the tert-butyl protecting group. Recent advancements in catalytic methods have enabled the efficient preparation of this compound, with particular emphasis on reducing the environmental impact of the synthesis. Green chemistry approaches, such as the use of biocatalysts and solvent-free conditions, have been successfully applied to the synthesis of this compound, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

Furthermore, the carboxylate functionality of rac-tert-butyl (2R,4R)-4-(trifluoromethyl)piperidine-2-carboxylate makes it a versatile intermediate in the preparation of various derivatives. For example, the compound can be converted into its corresponding amide or ester forms, which may exhibit different pharmacological profiles. A 2023 study in Organic Letters reported the synthesis of a series of carboxylate-modified piperidines derived from rac-tert-butyl (2R,4R)-4-(trifluoromethyl)piperidine-2-carboxylate, demonstrating their potential as inhibitors of specific enzymes involved in inflammatory pathways.

In conclusion, rac-tert-butyl (2R,4R)-4-(trifluoromethyl)piperidine-2-carboxylate (CAS No. 2639391-74-3) is a multifunctional compound with significant implications for pharmaceutical research and development. Its unique structural features, including the trifluoromethyl, tert-butyl, and carboxylate groups, along with its stereochemical configuration, make it a valuable tool in the design of novel therapeutics. As research in this area continues to evolve, the potential applications of this compound are expected to expand, further solidifying its role in the field of medicinal chemistry.